Cas no 1935444-02-2 (2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1935444-02-2
• MF: C₈H₁₂F₂N₄
• MW: 202.204487800598
• CID: 6357799
• PubChem ID: 137234903
• Update Time: 2025-05-20

2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• [1,2,4]Triazolo[1,5-a]pyrimidine, 2-(difluoromethyl)-1,5,6,7-tetrahydro-5,7-dimethyl-
• EN300-1119558
• 2-(Difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• 1935444-02-2

• Inchi： 1S/C8H12F2N4/c1-4-3-5(2)14-8(11-4)12-7(13-14)6(9)10/h4-6H,3H2,1-2H3,(H,11,12,13)
• InChI Key： KUGVSPDJJLWART-UHFFFAOYSA-N
• SMILES： C12N=C(C(F)F)NN1C(C)CC(C)N=2

Computed Properties

• Exact Mass: 202.10300272g/mol
• Monoisotopic Mass: 202.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 214.5±50.0 °C(Predicted)
• pka: 5.03±0.60(Predicted)

Additional information on 2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

2-(Difluoromethyl)-5,7-Dimethyl-4H,5H,6H,7H-1,2,4-Triazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, with CAS No. 1935444-02-2, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of triazolopyrimidines, which are known for their versatile applications in drug design and materials science. The structure of this compound is characterized by a fused triazole and pyrimidine ring system with substituents at positions 2 (difluoromethyl group) and 5 and 7 (methyl groups), making it a unique member of this chemical family.

Recent studies have highlighted the potential of triazolopyrimidines as scaffolds for the development of novel therapeutic agents. For instance, researchers have explored the ability of this compound to act as a template for designing inhibitors of various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The presence of the difluoromethyl group at position 2 introduces electronic and steric effects that can modulate the compound's interactions with biological targets. This makes it a promising candidate for further exploration in drug discovery pipelines.

The synthesis of 2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazolopyrimidine core structure. This approach not only enhances efficiency but also reduces the environmental footprint associated with traditional synthesis methods.

In terms of applications beyond pharmacology,triazolopyrimidines have also found utility in materials science. Their ability to form stable coordination complexes makes them valuable in the development of new materials for optoelectronic devices. Recent research has demonstrated that this compound can serve as a building block for constructing metal-organic frameworks (MOFs) with tailored properties. These MOFs exhibit potential applications in gas storage and catalysis due to their high surface area and tunable pore structures.

The environmental impact and toxicity profile of CAS No. 1935444-02-2 have been subjects of recent investigations. Studies indicate that this compound exhibits low acute toxicity in standard assays; however, long-term effects on ecosystems remain under scrutiny. Researchers are currently exploring biodegradation pathways to assess its persistence in natural environments. Preliminary findings suggest that microbial degradation plays a significant role in its breakdown under aerobic conditions.

In conclusion,2-(difluoromethyl)-5,7-dimethyl-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to evolve,CAS No. 1935444-02-2) will undoubtedly play an increasingly important role in advancing both medicinal chemistry and materials science.